6'-Hydroxy Delavirdine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6’-Hydroxy Delavirdine is a derivative of Delavirdine . Delavirdine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in combination with other medicines for the treatment of the infection caused by the human immunodeficiency virus (HIV) .
Synthesis Analysis
Delavirdine, a bisheteroarylpiperazine derivative, is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that allosterically binds to HIV-1 reverse transcriptase . The synthesis of delavirdine employs the use of heterocyclic rings like substituted pyridine and indole .Molecular Structure Analysis
The molecular formula of 6’-Hydroxy Delavirdine is C22H28N6O4S . The molecular weight is 472.56 . The molecular structure of Delavirdine is C22H28N6O3S .Chemical Reactions Analysis
Delavirdine binds directly to HIV-1 reverse transcriptase, inhibiting both the RNA-and DNA-directed DNApolymerase functions of the enzyme . It shares a common metabolic pathway (cytochrome P450 3A pathway) with other NNRTIs, HIV protease inhibitors and several drugs used to treat opportunistic infections in patients infected with HIV .properties
CAS RN |
188780-44-1 |
---|---|
Product Name |
6'-Hydroxy Delavirdine |
Molecular Formula |
C₂₂H₂₈N₆O₄S |
Molecular Weight |
472.56 |
synonyms |
N-[2-[[4-[1,6-Dihydro-3-[(1-methylethyl)amino]-6-oxo-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-5-yl]methanesulfonamide; 1-[1,6-Dihydro-3-[(1-methylethyl)amino]-6-oxo-2-pyridinyl]-4-[[5-[(methylsulfonyl)amino]-1H-indol-2-yl]carbonyl]piperazine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.